Cas no 2138120-48-4 (4-({7-azabicyclo2.2.1heptan-7-yl}methyl)benzoic acid)

• Product Name: 4-({7-azabicyclo2.2.1heptan-7-yl}methyl)benzoic acid
• CAS No: 2138120-48-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6615153
• PubChem ID: 165499629
• Update Time: 2025-05-21

4-({7-azabicyclo2.2.1heptan-7-yl}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({7-azabicyclo2.2.1heptan-7-yl}methyl)benzoic acid
• 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)benzoic acid
• 2138120-48-4
• EN300-1197009

• Inchi： 1S/C14H17NO2/c16-14(17)11-3-1-10(2-4-11)9-15-12-5-6-13(15)8-7-12/h1-4,12-13H,5-9H2,(H,16,17)
• InChI Key： FGRAXJFKYPLBOY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C2CCC1CC2)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-({7-azabicyclo2.2.1heptan-7-yl}methyl)benzoic acid

4-{7-Azabicyclo[2.2.1]Heptan-7-Yl}Methylbenzoic Acid: Recent Advances and Applications

The compound with CAS No 2138120-48-4, known as 4-{7-Azabicyclo[2.2.1]Heptan-7-Yl}Methylbenzoic Acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various therapeutic areas. The molecule consists of a benzoic acid moiety attached to a bicyclic structure, specifically a 7-azabicyclo[2.2.1]heptane ring, which imparts distinctive chemical and biological properties.

Recent studies have highlighted the importance of bicyclic structures like the one found in this compound in modulating pharmacokinetic profiles and enhancing bioavailability. The presence of the azabicyclo group is particularly interesting as it can influence the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug development.

One of the most notable aspects of 4-{7-Azabicyclo[2.2.1]Heptan-7-Yl}Methylbenzoic Acid is its potential in the field of medicinal chemistry. Researchers have explored its role in inhibiting certain enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may exhibit selective inhibition against specific kinases, which are often overexpressed in cancer cells.

In addition to its enzymatic inhibitory properties, this compound has also been studied for its ability to act as a scaffold for further chemical modifications. The benzoic acid group provides a versatile platform for functionalization, allowing chemists to introduce additional substituents that could enhance the molecule's potency or selectivity.

Another area where this compound has shown promise is in the development of prodrugs and drug delivery systems. The bicyclic structure not only contributes to the molecule's stability but also potentially enhances its permeability across biological membranes, which is crucial for effective drug delivery.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-{7-Azabicyclo[2.2.1]Heptan-7-Yl}Methylbenzoic Acid at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into how this compound could be optimized for therapeutic use.

Furthermore, green chemistry approaches have been employed in synthesizing this compound, emphasizing sustainability and reducing environmental impact. These methods not only improve the efficiency of synthesis but also align with current trends toward eco-friendly chemical practices.

In conclusion, 4-{7-Azabicyclo[2.2.1]Heptan-7-Yl}Methylbenzoic Acid represents a valuable molecule with diverse applications in drug discovery and development. Its unique structure, coupled with recent research findings, underscores its potential as a lead compound for future therapeutic interventions.